2-thioxodihydro-4,5,6(1H)-pyrimidinetrione 5-[(4-iodophenyl)hydrazone]

• IUPAC Name: 6-hydroxy-5-[(4-iodophenyl)diazenyl]-2-sulfanylidene-1H-pyrimidin-4-one
• InChI: InChI=1S/C10H7IN4O2S/c11-5-1-3-6(4-2-5)14-15-7-8(16)12-10(18)13-9(7)17/h1-4H,(H3,12,13,16,17,18)
• InChI Key: BSJWZHIYOYUYIS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N=NC2=C(NC(=S)NC2=O)O)I
• Molecular Formula: C10H7IN4O2S
• Molecular Weight: 374.16 g/mol

Description

2-thioxodihydro-4,5,6(1H)-pyrimidinetrione 5-[(4-iodophenyl)hydrazone] is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as TDHP-IPH and has a molecular formula of C14H9IN4O2S.

Mechanism of Action

The mechanism of action of TDHP-IPH involves the formation of a complex with copper ions. This complex formation leads to a change in the fluorescence properties of the compound, which can be measured and used for the detection of copper ions.
Biochemical and Physiological Effects:
TDHP-IPH has no known biochemical or physiological effects as it has not been studied for its use as a drug or therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the major advantages of TDHP-IPH is its high selectivity and sensitivity for copper ions. This makes it a valuable tool for the detection of copper ions in various biological and environmental samples. However, one of the limitations of this compound is its relatively low water solubility, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several potential future directions for the research on TDHP-IPH. One area of interest is the development of new fluorescent probes based on the structure of this compound for the detection of other metal ions. Another potential direction is the modification of the structure of TDHP-IPH to improve its water solubility and other properties for use in various experimental conditions. Additionally, the use of TDHP-IPH as a tool for the study of copper ion transport and metabolism in biological systems is an area of ongoing research.

Synthesis Methods

TDHP-IPH can be synthesized using a multi-step process that involves the reaction of 4-iodoaniline with thiourea to form 4-iodophenylthiourea. This intermediate product is then reacted with dimethyl acetylenedicarboxylate to form 2-thioxodihydro-4,5,6(1H)-pyrimidinetrione. Finally, the hydrazone derivative of this compound is formed by reacting it with hydrazine hydrate.

Scientific Research Applications

TDHP-IPH has been extensively studied for its potential applications in various scientific fields. One of the major areas of research is its use as a fluorescent probe for the detection of metal ions. This compound has been shown to selectively bind with copper ions and can be used as a sensitive and specific tool for the detection of copper ions in various biological and environmental samples.